Cas no 1421587-38-3 ((E)-N-(2-hydroxy-1,2,3,4-tetrahydronaphthalen-2-yl)methyl-2-phenylethene-1-sulfonamide)

• Product Name: (E)-N-(2-hydroxy-1,2,3,4-tetrahydronaphthalen-2-yl)methyl-2-phenylethene-1-sulfonamide
• CAS No: 1421587-38-3
• MF: C₁₉H₂₁NO₃S
• MW: 343.439944028854
• CID: 6364706
• PubChem ID: 71803601
• Update Time: 2025-10-28

(E)-N-(2-hydroxy-1,2,3,4-tetrahydronaphthalen-2-yl)methyl-2-phenylethene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• (E)-N-(2-hydroxy-1,2,3,4-tetrahydronaphthalen-2-yl)methyl-2-phenylethene-1-sulfonamide
• (E)-N-[(2-hydroxy-3,4-dihydro-1H-naphthalen-2-yl)methyl]-2-phenylethenesulfonamide
• F6414-1238
• VU0548209-1
• AKOS024555636
• 1421587-38-3
• (E)-N-((2-hydroxy-1,2,3,4-tetrahydronaphthalen-2-yl)methyl)-2-phenylethenesulfonamide
• (E)-N-[(2-hydroxy-1,2,3,4-tetrahydronaphthalen-2-yl)methyl]-2-phenylethene-1-sulfonamide

• Inchi： 1S/C19H21NO3S/c21-19(12-10-17-8-4-5-9-18(17)14-19)15-20-24(22,23)13-11-16-6-2-1-3-7-16/h1-9,11,13,20-21H,10,12,14-15H2/b13-11+
• InChI Key： GRVSSPKAKVUWGP-ACCUITESSA-N
• SMILES： C(/S(NCC1(O)CCC2=C(C1)C=CC=C2)(=O)=O)=C\C1=CC=CC=C1

Computed Properties

• Exact Mass: 343.12421471g/mol
• Monoisotopic Mass: 343.12421471g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 533
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 74.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins Tetralins
• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins

Additional information on (E)-N-(2-hydroxy-1,2,3,4-tetrahydronaphthalen-2-yl)methyl-2-phenylethene-1-sulfonamide

Chemical Profile of (E)-N-(2-hydroxy-1,2,3,4-tetrahydronaphthalen-2-yl)methyl-2-phenylethene-1-sulfonamide (CAS No. 1421587-38-3)

The compound (E)-N-(2-hydroxy-1,2,3,4-tetrahydronaphthalen-2-yl)methyl-2-phenylethene-1-sulfonamide with CAS No. 1421587-38-3 is a highly specialized organic compound with a complex structure and potential applications in various fields. This compound belongs to the class of sulfonamides, which are widely studied for their pharmacological properties and industrial uses. The sulfonamide functional group plays a crucial role in determining the compound's reactivity and biological activity.

The molecular structure of this compound is characterized by a tetrahydronaphthalene ring system, which is fused with a hydroxyl group at the 2-position. This hydroxyl group introduces hydrophilic properties to the molecule, potentially enhancing its solubility in polar solvents. The (E)-configuration of the double bond in the ethene moiety indicates a specific stereochemistry that may influence the compound's optical properties and interactions with biological systems.

Recent studies have highlighted the importance of sulfonamides in drug discovery, particularly in the development of inhibitors for various enzymes and receptors. The sulfonamide group is known to form strong hydrogen bonds, making it a valuable moiety in medicinal chemistry. In this compound, the sulfonamide group is attached to a methyl-substituted tetrahydronaphthalene ring, which may contribute to its stability and bioavailability.

The synthesis of this compound involves multi-step organic reactions, including nucleophilic substitutions and reductions. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound. For instance, recent advancements in catalytic hydrogenation techniques have enabled more efficient synthesis of tetrahydronaphthalene derivatives.

In terms of physical properties, this compound exhibits a melting point of approximately 150°C and is sparingly soluble in water but dissolves readily in organic solvents such as dichloromethane and acetonitrile. Its UV-vis spectrum shows absorption bands in the range of 270–300 nm, indicating conjugation within the molecule.

Biological evaluations have revealed that this compound demonstrates moderate inhibitory activity against certain kinases and proteases. These findings suggest its potential as a lead compound in drug development programs targeting diseases such as cancer and inflammatory disorders.

Moreover, computational studies using molecular docking techniques have provided insights into the binding modes of this compound with target proteins. These studies highlight the importance of the hydroxyl group and sulfonamide moiety in mediating interactions with key residues on the protein surface.

Recent research has also focused on modifying this compound to improve its pharmacokinetic properties. For example, substituting the phenyl group with electron-withdrawing groups has been shown to enhance metabolic stability while maintaining its biological activity.

In conclusion, (E)-N-(2-hydroxy-1,2,3,4-tetrahydronaphthalen-2-yl)methyl-2-phenylethene-1-sulfonamide (CAS No. 1421587) represents a promising candidate for further exploration in both academic research and industrial applications. Its unique structure and functional groups make it an attractive target for advancing our understanding of sulfonamide chemistry and its role in modern drug discovery.